3-(Trifluoromethyl)-1,8-naphthyridine

• IUPAC Name: 3-(trifluoromethyl)-1,8-naphthyridine
• InChI: InChI=1S/C9H5F3N2/c10-9(11,12)7-4-6-2-1-3-13-8(6)14-5-7/h1-5H
• InChI Key: CBAVWUUTLLHPHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CN=C2N=C1)C(F)(F)F
• Molecular Formula: C9H5F3N2
• DSSTOX Substance ID: DTXSID701281652
• Molecular Weight: 198.14 g/mol
• CAS RN: 1261365-77-8

Description

Trifluoromethyl-containing compounds are important in the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of trifluoromethyl-containing compounds is characterized by the presence of three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The reaction of electrochemically generated trifluoromethyl radicals with aryl alkynes in the presence of water has been studied. The radicals are readily generated by anodic oxidation of sodium triflinate, an inexpensive and readily available CF3 source, with concomitant reduction of water.

Physical And Chemical Properties Analysis

The physical and chemical properties of trifluoromethyl-containing compounds are influenced by the presence of the fluorine atom and the pyridine structure.

Scientific Research Applications

DNA Targeting Agents

• Scientific Field : Biochemistry
• Application Summary : Trifluoromethyl-β-diketones have been used in the synthesis of DNA targeting agents, specifically 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio)-1,2,4-triazoles.
• Methods of Application : The compounds were synthesized through a one-pot cascade reaction of 3-mercapto [1,2,4]triazoles with trifluoromethyl-β-diktetones in the presence of NBS.
• Results : The synthesized analogs were screened for their ability to bind with the DNA duplex d (CGCGAATTCGCG) 2 using molecular modeling tools. The most promising compound demonstrated a strong binding affinity with double-helical DNA, particularly within the minor groove.

Antiviral Agents

• Scientific Field : Pharmaceutical Chemistry
• Application Summary : Isatin derivatives, including those with the trifluoromethyl group, have been synthesized as broad-spectrum antiviral agents.
• Methods of Application : A series of new isatin derivatives was designed and synthesized. The antiviral activities of the synthesized compounds were pursued against three viruses, namely influenza virus (H1N1), herpes simplex virus 1 (HSV-1), and coxsackievirus B3 (COX-B3).
• Results : Compounds displayed high antiviral activity against H1N1, HSV-1, and COX-B3 with IC50 values of 0.0027, 0.0022, and 0.0092 µM, respectively. The selected compounds exhibited a decrease in viral gene expression.

FDA-Approved Drugs

• Scientific Field : Pharmaceutical Chemistry
• Application Summary : Trifluoromethyl (TFM, -CF3) groups have been incorporated into many FDA-approved drugs over the past 20 years. These drugs have been used to treat various diseases and disorders.
• Methods of Application : The specific methods of application vary depending on the drug and its intended use.
• Results : The incorporation of the TFM group into these drugs has been found to enhance their pharmacological activities.

Agrochemicals

• Scientific Field : Agrochemistry
• Application Summary : Trifluoromethylpyridine (TFMP) derivatives have been used extensively in the agrochemical industry. They are primarily used to protect crops from pests.
• Methods of Application : The specific methods of application vary depending on the agrochemical and its intended use.
• Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names.

High-Strength Polyimides

• Scientific Field : Materials Science
• Application Summary : Trifluoromethyl-containing polyimides have been developed with exceptional mechanical strength.
• Methods of Application : The specific methods of application vary depending on the intended use of the polyimides.
• Results : These polyimides have shown excellent high tensile strength in the range of 57 ± 7 MPa to 98 ± 17 MPa and high Young’s modulus up to 3.7 ± 0.2 GPa.

Fungicides

• Scientific Field : Agrochemistry
• Application Summary : Trifluoromethyl-substituted pyridine derivatives have been used as fungicides. They have shown higher fungicidal activity than chlorine and other derivatives.
• Methods of Application : The specific methods of application vary depending on the fungicide and its intended use.
• Results : 2,3,5-DCTF, a trifluoromethyl-substituted pyridine derivative, is utilized in the synthesis of fluazinam, a fungicide.

High-Strength Polyimides

• Scientific Field : Materials Science
• Application Summary : Trifluoromethyl-containing polyimides have been developed with exceptional mechanical strength.
• Methods of Application : The specific methods of application vary depending on the intended use of the polyimides.
• Results : These polyimides have shown excellent high tensile strength in the range of 57 ± 7 MPa to 98 ± 17 MPa and high Young’s modulus up to 3.7 ± 0.2 GPa. These exceptional mechanical strength values make these polyimides preferable candidates to be applied commercially.

Safety And Hazards

Safety data sheets for similar compounds suggest that they may be flammable and harmful if swallowed, in contact with skin, or if inhaled. They may cause skin and eye irritation, and respiratory irritation.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. In the crop protection industry, more than 50% of the pesticides launched in the last two decades have been fluorinated. It is expected that many novel applications of trifluoromethyl-containing compounds will be discovered in the future.